Cas no 1104281-75-5 (3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1104281-75-5
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 5976211
• PubChem ID: 43531842
• Update Time: 2025-07-22

3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-(2-pyrimidinyl)-
• 3-Methyl-1-(pyrimidin-2-yl)-1h-pyrazole-4-carboxylic acid
• 1104281-75-5
• CS-0290261
• EN300-1461154
• 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylicacid
• 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H8N4O2/c1-6-7(8(14)15)5-13(12-6)9-10-3-2-4-11-9/h2-5H,1H3,(H,14,15)
• InChI Key： MOYFSWRQXGZPRY-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C=C(C(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 204.06472551g/mol
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 498.0±37.0 °C(Predicted)
• pka: 3.31±0.25(Predicted)

Additional information on 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid

Research Brief on 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1104281-75-5)

3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1104281-75-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid as a key intermediate in the synthesis of various biologically active molecules. Its pyrimidine and pyrazole moieties make it a versatile scaffold for designing inhibitors targeting enzymes such as kinases, which are critical in numerous signaling pathways. Researchers have explored its utility in the development of anticancer, anti-inflammatory, and antimicrobial agents.

One of the notable advancements in the synthesis of this compound involves the use of microwave-assisted organic synthesis (MAOS), which has significantly improved yield and reduced reaction times compared to traditional methods. This approach has been detailed in recent publications, emphasizing its efficiency and scalability for industrial applications. Additionally, computational studies have been employed to predict the binding affinity and selectivity of derivatives of this compound toward specific biological targets.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that derivatives of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid exhibit promising inhibitory effects on cancer cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives showed potent activity against breast cancer cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Furthermore, the compound's role in modulating inflammatory responses has been investigated in preclinical models. Researchers have identified that specific derivatives can inhibit key pro-inflammatory cytokines, suggesting their potential use in treating chronic inflammatory diseases. These results have been corroborated by molecular docking studies, which reveal interactions with inflammatory signaling proteins.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid derivatives. Issues such as poor solubility and metabolic stability need to be addressed to advance these compounds into clinical trials. Recent efforts have focused on structural modifications to enhance bioavailability and reduce off-target effects.

In conclusion, 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1104281-75-5) represents a valuable scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research continues to explore its potential, with a focus on improving synthetic methodologies and understanding its mechanism of action. The compound's versatility and efficacy make it a promising candidate for future drug development initiatives.